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An In-depth Technical Guide to the Physical and Chemical Properties of D-Mannono-1,4-
lactone

For Researchers, Scientists, and Drug Development Professionals

Abstract

D-Mannono-1,4-lactone, a cyclic ester derivative of D-mannonic acid, is a carbohydrate of
significant interest in biochemistry, pharmaceutical sciences, and synthetic chemistry.[1][2] Its
role as a key intermediate in carbohydrate metabolism, a precursor for synthesizing biologically
active molecules, and its potential applications in drug formulation underscore the need for a
comprehensive understanding of its physicochemical properties.[1][3] This technical guide
provides an in-depth overview of the physical and chemical characteristics of D-Mannono-1,4-
lactone, detailed experimental protocols for its analysis, and a summary of its chemical
reactivity and biological significance.

Physical Properties

D-Mannono-1,4-lactone is typically a white to off-white crystalline solid.[2][4][5] Its physical
properties are critical for its handling, formulation, and application in various experimental
settings. While extensive quantitative data for all solvents and conditions are not universally
available, the core properties have been established.[1]

Core Physicochemical Data
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The fundamental physical and chemical identifiers for D-Mannono-1,4-lactone are summarized

below.
Property Value Reference(s)
Molecular Formula CeH1006 [1112116171
Molecular Weight 178.14 g/mol [1112]617]

White to almost white
Appearance ) [21[41[5]
crystalline powder

] ] 151-156°C; other sources
Melting Point [L][2]4]16]
report ranges up to 190°C

i ] ] [a]2°D = +50° to +54° (c=2-3,
Specific Optical Rotation [2][4]
H20)

CAS Registry Number 26301-79-1 [21[61[7]

Solubility Profile

Qualitative assessments describe D-Mannono-1,4-lactone as soluble in water and Dimethyl
Sulfoxide (DMSO).[1] One source notes its water solubility as "within almost transparency,”
indicating good aqueous solubility.[4][5][8] However, specific quantitative solubility data (e.qg.,
g/100 mL) across a range of solvents and temperatures is not widely reported in the literature.

[1]

Solvent Qualitative Solubility

Water Soluble

Dimethyl Sulfoxide (DMSO) Soluble

Ethanol Soluble (used for crystallization)[9]

Chemical Properties and Reactivity

D-Mannono-1,4-lactone is a polyhydroxy y-lactone whose reactivity is governed by its cyclic
ester and multiple hydroxyl functional groups.[3][9] The equilibrium between the lactone and its
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open-chain hydroxy acid form (D-mannonic acid) is pH-dependent, with the five-membered

lactone ring being thermodynamically favored under neutral to slightly acidic conditions.[10]

Key Chemical Reactions

The primary reactions involving D-Mannono-1,4-lactone include hydrolysis, reduction, and

oxidation.

Major
Reaction Type Reagents j Description Reference(s)
Product(s)
The lactone ring
] opens to form
) Water (acid or ] ]
Hydrolysis D-Mannonic acid  the [10]
base catalyzed) )
corresponding
carboxylic acid.
) The lactone
Sodium ] ]
] ) D-Mannitol, D- carbonyl is
Reduction borohydride [9][10]
Mannose reduced to an
(NaBHa)
alcohol.
The lactone can
be formed from
o Bromine water, ] ] D-mannose via
Oxidation o ] D-Mannonic acid S [9]
Nitric acid oxidation and
can be further
oxidized.
Intramolecular
cyclization of D-
o Heat, Acidic D-Mannono-1,4- mannonic acid
Lactonization - [91[10]
conditions lactone forms the stable

five-membered

y-lactone.

Experimental Protocols
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Accurate determination of physicochemical properties is essential for quality control and
research applications. The following are standard methodologies for key analytical procedures.

Determination of Melting Point (Capillary Method)

This protocol describes the use of a modern digital melting point apparatus.
e Objective: To determine the melting range of a solid sample of D-Mannono-1,4-lactone.

e Materials: D-Mannono-1,4-lactone (dry, powdered), capillary tubes (sealed at one end),
digital melting point apparatus (e.g., DigiMelt, Mel-Temp).[11][12]

e Procedure:

o Sample Preparation: Ensure the sample is completely dry and has a fine, powdered
consistency.[13]

o Capillary Loading: Press the open end of a capillary tube into the sample powder, trapping
a small amount. Invert the tube and tap it gently on a hard surface to compact the sample
into a 2-3 mm column at the sealed end.[11][12]

o Apparatus Setup: Place the loaded capillary tube into the sample holder of the melting
point apparatus.[11]

o Rapid Determination (Optional): If the approximate melting point is unknown, perform a
fast scan (e.g., 10-20 °C/min ramp rate) to find a rough range.[11]

o Accurate Determination: For a precise measurement, set the apparatus to ramp the
temperature slowly (1-2 °C/min) starting from about 10-15 °C below the expected melting
point.[11][12]

o Observation: Observe the sample through the magnifying lens. Record the temperature at
which the first drop of liquid appears (onset of melting) and the temperature at which the
entire sample becomes a clear liquid (completion of melting). This range is the melting
point.[12]

o Purity Check: A sharp melting range (0.5-1.0°C) typically indicates a high-purity substance,
while a broad range suggests the presence of impurities.[12][14]
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Determination of Aqueous Solubility (Shake-Flask
Method)

This method determines the equilibrium solubility of a compound in a specific solvent.[15]

o Objective: To quantitatively determine the solubility of D-Mannono-1,4-lactone in water at a

controlled temperature.

Materials: D-Mannono-1,4-lactone, distilled or deionized water, thermostatically controlled
shaker or water bath, analytical balance, centrifuge, volumetric flasks, pipettes, HPLC
system with a suitable detector (e.g., Refractive Index).[1]

Procedure:

o Sample Preparation: Add an excess amount of D-Mannono-1,4-lactone to a known volume
of water in a sealed flask to create a slurry. Ensure undissolved solid is clearly visible.[1]

o Equilibration: Place the flask in a thermostatically controlled shaker set to the desired
temperature (e.g., 25 °C). Agitate the mixture for a sufficient period (typically 24-48 hours)
to ensure equilibrium is reached.

o Phase Separation: After equilibration, allow the suspension to settle. Centrifuge an aliquot
of the mixture to pellet the remaining solid.

o Sample Analysis: Carefully withdraw a known volume of the clear supernatant. Dilute the
sample quantitatively with the solvent (water).

o Quantification: Analyze the concentration of the diluted sample using a pre-calibrated
HPLC method.

o Calculation: Calculate the original concentration in the saturated solution to determine the
solubility, typically expressed in mg/mL or mol/L.

Synthesis and Chemical Reactivity Pathways

The most common laboratory and industrial synthesis of D-Mannono-1,4-lactone involves the

oxidation of D-mannose.[9][10] This process is followed by an intramolecular cyclization
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(lactonization) to form the thermodynamically stable five-membered ring.[10]

Reaction Steps -
Starting Material Final Product
Bromine Water (Br2/H20) Forms D-Mannonic Acid o
or Nitric Acid (HNOs) P (Intermediate) _ Intramolecular Heat / Acidic pH | [ 1/
IDHEIESR Oxidation | cyclization (Lactonization) DASkmRe-L e

Reduction Hydrolysis actonization \ Reduction
(e.g., NaBHa) (H20, H*/OH") (Heat, H*) | (e.g., NaBHa)

\chtion Prody)é

D-Mannonic Acid

D-Mannose

Aldohexose
Dehydrogenase

D-Mannonic Acid

Mannonnate
Dehydratase

Spontaneous/

nzymatic Lactonizatio Hydrolysis

D-Mannono-1,4-lactone 2-keto-3-deoxy-D-gluconate

Further Metabolism
(e.g., ED Pathway)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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